Cas no 85020-82-2 (1-[2-(methylamino)-5-nitrophenyl]ethan-1-one)

1-[2-(methylamino)-5-nitrophenyl]ethan-1-one structure
85020-82-2 structure
Product Name:1-[2-(methylamino)-5-nitrophenyl]ethan-1-one
CAS No:85020-82-2
MF:C9H10N2O3
MW:194.187302112579
CID:2844899
PubChem ID:13086922
Update Time:2025-04-21

1-[2-(methylamino)-5-nitrophenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(methylamino)-5-nitrophenyl]ethan-1-one
    • 1-(2-(Methylamino)-5-nitrophenyl)ethan-1-one
    • 1-[2-(METHYLAMINO)-5-NITROPHENYL]ETHANONE
    • 1-(2-(Methylamino)-5-nitrophenyl)ethanone
    • 85020-82-2
    • CS-0456264
    • Inchi： 1S/C9H10N2O3/c1-6(12)8-5-7(11(13)14)3-4-9(8)10-2/h3-5,10H,1-2H3
    • InChI Key： YKFLNXHRTOOEQH-UHFFFAOYSA-N
    • SMILES： O=C(C)C1C=C(C=CC=1NC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 194.06914219Da
  • Monoisotopic Mass: 194.06914219Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 74.9Ų

1-[2-(methylamino)-5-nitrophenyl]ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019122872-1g
1-(2-(Methylamino)-5-nitrophenyl)ethanone
 85020-82-2 95%
1g
 $1068.10 2023-08-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB1150286-100MG
1-[2-(methylamino)-5-nitrophenyl]ethan-1-one
 85020-82-2 95%
100MG
 ￥ 1,478.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB1150286-250MG
1-[2-(methylamino)-5-nitrophenyl]ethan-1-one
 85020-82-2 95%
250MG
 ￥ 2,362.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB1150286-500MG
1-[2-(methylamino)-5-nitrophenyl]ethan-1-one
 85020-82-2 95%
500MG
 ￥ 3,933.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB1150286-1G
1-[2-(methylamino)-5-nitrophenyl]ethan-1-one
 85020-82-2 95%
1g
 ￥ 5,900.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB1150286-5G
1-[2-(methylamino)-5-nitrophenyl]ethan-1-one
 85020-82-2 95%
5g
 ￥ 17,701.00 2023-04-13
A2B Chem LLC
AX55084-1g
1-[2-(Methylamino)-5-nitrophenyl]ethanone
 85020-82-2 98%
1g
 $176.00 2024-04-19
A2B Chem LLC
AX55084-5g
1-[2-(Methylamino)-5-nitrophenyl]ethanone
 85020-82-2 98%
5g
 $499.00 2024-04-19
A2B Chem LLC
AX55084-10g
1-[2-(Methylamino)-5-nitrophenyl]ethanone
 85020-82-2 98%
10g
 $825.00 2024-04-19
A2B Chem LLC
AX55084-25g
1-[2-(Methylamino)-5-nitrophenyl]ethanone
 85020-82-2 98%
25g
 $1642.00 2024-04-19

1-[2-(methylamino)-5-nitrophenyl]ethan-1-one Related Literature

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